![molecular formula C8H3Cl2F3O B1350822 2-Chloro-3-(trifluoromethyl)benzoyl chloride CAS No. 850156-39-7](/img/structure/B1350822.png)
2-Chloro-3-(trifluoromethyl)benzoyl chloride
Overview
Description
2-Chloro-3-(trifluoromethyl)benzoyl chloride is a colorless to yellow liquid . It is a building block used for the synthesis of more complex pharmaceutical and biologically active compounds .
Synthesis Analysis
This compound can be synthesized from aromatic acid chlorides with 4-aminoantipyrine . It can also be used for the synthesis of highly potent novel ketoamide-based cathepsin S inhibitors .Molecular Structure Analysis
The molecular weight of this compound is 243.01 . Its IUPAC name is this compound .Chemical Reactions Analysis
This compound is used in the synthesis of more complex pharmaceutical and biologically active compounds . It reacts with sodium salts of N, N-disubstituted dithiocarbamic acids to yield a series of dithiocarbamates .Physical And Chemical Properties Analysis
This compound is a colorless to yellow liquid . It has a molecular weight of 243.01 . It is a solid at low melt and has a flash point of 224 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
2-Chloro-3-(trifluoromethyl)benzoyl chloride is used in synthesizing diverse heterocyclic compounds. For instance, it facilitates the production of selenophenes and benzothiazines, which are important in various chemical applications. The compound has shown effectiveness in generating complex structures with potential applications in pharmaceuticals and materials science (Coppo & Fawzi, 1998).
Organic Synthesis and Reactions
In organic chemistry, this compound plays a crucial role in facilitating reactions like acylation and selenenylation. It reacts with various nucleophiles, leading to the formation of structurally diverse molecules. Such reactions are foundational in creating pharmaceuticals and advanced materials (Osajda & Młochowski, 2002).
Catalysis and Chemical Transformations
This compound is involved in catalytic processes, especially in electrophilic aromatic substitution reactions. Its use in catalysis can lead to efficient and selective chemical transformations, crucial in industrial chemistry for producing fine chemicals and intermediates (Ross & Xiao, 2002).
Intermediate in Drug Synthesis
It serves as an important intermediate in synthesizing drugs and pharmaceutical compounds. Its role in creating complex molecular structures is significant in the development of new medications and therapeutic agents (Zhou Xiao-rui, 2006).
Research in Fluorine Chemistry
This compound is extensively used in fluorine chemistry research, especially in the synthesis of fluorinated compounds. Its trifluoromethyl group is particularly valuable in creating compounds with unique properties, useful in materials science and medicinal chemistry (Wang, Zhang, & Weng, 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of biologically active compounds, suggesting that it may interact with a variety of biological targets .
Mode of Action
It’s known that benzylic halides, a group to which this compound belongs, typically react via an sn1 pathway, via the resonance-stabilized carbocation .
Biochemical Pathways
Similar compounds have been used in the synthesis of cathepsin s inhibitors, suggesting that it may affect the pathways involving this protease .
Result of Action
It’s known that similar compounds can cause skin irritation and emit acrid smoke and irritating fumes when heated to decomposition .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-3-(trifluoromethyl)benzoyl chloride. For instance, its vapors are heavier than air and may spread along floors, and it forms explosive mixtures with air on intense heating . Therefore, the compound should be handled and stored properly to ensure its stability and safety .
Biochemical Analysis
Biochemical Properties
2-Chloro-3-(trifluoromethyl)benzoyl chloride plays a significant role in biochemical reactions, particularly in the synthesis of complex molecules. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in the synthesis of ketoamide-based cathepsin S inhibitors, which are potent inhibitors of the cathepsin S enzyme . The nature of these interactions typically involves the formation of covalent bonds with the active sites of enzymes, leading to enzyme inhibition.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with cathepsin S inhibitors can lead to the modulation of immune responses and inflammation . Additionally, it may impact cellular metabolism by altering the activity of metabolic enzymes.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It exerts its effects by forming covalent bonds with the active sites of target enzymes, leading to their inhibition. This inhibition can result in downstream effects on cellular processes, such as the modulation of immune responses and inflammation .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under ambient temperature conditions
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as enzyme inhibition and modulation of immune responses. At higher doses, it may cause toxic or adverse effects, including severe skin burns and eye damage . Understanding the threshold effects and toxicology is essential for its safe use in biomedical applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. Its role in the synthesis of cathepsin S inhibitors highlights its importance in metabolic processes related to immune response and inflammation
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve interactions with transporters and binding proteins. These interactions influence its localization and accumulation in specific cellular compartments. Understanding these processes is crucial for optimizing its therapeutic applications and minimizing potential side effects .
properties
IUPAC Name |
2-chloro-3-(trifluoromethyl)benzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2F3O/c9-6-4(7(10)14)2-1-3-5(6)8(11,12)13/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKEMXTIVOBWBNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20396972 | |
Record name | 2-Chloro-3-(trifluoromethyl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20396972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
850156-39-7 | |
Record name | 2-Chloro-3-(trifluoromethyl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20396972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-3-(trifluoromethyl)benzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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